Cas no 68555-56-6 (2,4-dioxo-1,3-diazetidine-1,3-bis(3-methyl-p-phenylene) diisocyanate)

• Product Name: 2,4-dioxo-1,3-diazetidine-1,3-bis(3-methyl-p-phenylene) diisocyanate
• CAS No: 68555-56-6
• MF: C₁₈H₁₂N₄O₄
• MW: 348.31228351593
• CID: 1728873
• PubChem ID: 110541
• Update Time: 2025-04-21

2,4-dioxo-1,3-diazetidine-1,3-bis(3-methyl-p-phenylene) diisocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4-dioxo-1,3-diazetidine-1,3-bis(3-methyl-p-phenylene) diisocyanate
• 1,3-Diazetidine-2,4-dione, 1,3-bis(4-isocyanato-3-methylphenyl)-
• 2,5-Toluenediisocyanate dimer
• 1,3-bis(4-isocyanato-3-methylphenyl)-1,3-diazetidine-2,4-dione
• DTXSID2071653
• 68555-56-6
• EINECS 271-432-7
• NS00036655
• FFCQMNGJCHMYPZ-UHFFFAOYSA-N

• Inchi： 1S/C18H12N4O4/c1-11-7-13(3-5-15(11)19-9-23)21-17(25)22(18(21)26)14-4-6-16(20-10-24)12(2)8-14/h3-8H,1-2H3
• InChI Key： FFCQMNGJCHMYPZ-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=C(C)C=2)N=C=O)C(N1C1C=CC(=C(C)C=1)N=C=O)=O

Computed Properties

• Exact Mass: 348.08596
• Monoisotopic Mass: 348.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• PSA: 99.48